Cas no 2287275-41-4 (2-Ethoxyethyl 2-methylbenzene-1-sulfonate)

• Product Name: 2-Ethoxyethyl 2-methylbenzene-1-sulfonate
• CAS No: 2287275-41-4
• MF: C₁₁H₁₆O₄S
• MW: 244.307342529297
• CID: 6304531
• PubChem ID: 137943352
• Update Time: 2025-05-22

2-Ethoxyethyl 2-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-6746485
• 2287275-41-4
• 2-ethoxyethyl 2-methylbenzene-1-sulfonate
• 2-Ethoxyethyl 2-methylbenzenesulfonate
• 2-Ethoxyethyl 2-methylbenzene-1-sulfonate

• Inchi： 1S/C11H16O4S/c1-3-14-8-9-15-16(12,13)11-7-5-4-6-10(11)2/h4-7H,3,8-9H2,1-2H3
• InChI Key： MJUMFRHYZWOWMS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C)(=O)(=O)OCCOCC

Computed Properties

• Exact Mass: 244.07693016g/mol
• Monoisotopic Mass: 244.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61Ų

Additional information on 2-Ethoxyethyl 2-methylbenzene-1-sulfonate

2-Ethoxyethyl 2-methylbenzene-1-sulfonate

The compound 2-Ethoxyethyl 2-methylbenzene-1-sulfonate (CAS No: 2287275-41-4) is a sulfonate ester derivative with a unique chemical structure that has garnered attention in various research and industrial applications. This compound belongs to the broader category of sulfonate esters, which are widely used in organic synthesis, polymer chemistry, and as intermediates in the pharmaceutical and agrochemical industries. The molecule consists of a benzene ring substituted with a methyl group at the 2-position and a sulfonate ester group at the 1-position, with the ester moiety being an ethoxyethyl group. This combination of functional groups imparts distinctive chemical properties, making it a versatile building block for further reactions.

Recent studies have highlighted the potential of sulfonate esters as efficient leaving groups in nucleophilic substitution reactions, particularly in the synthesis of biologically active molecules. The ethoxyethyl group in this compound serves as an excellent leaving group due to its ability to stabilize the transition state through resonance and inductive effects. This property has been exploited in the development of novel synthetic pathways for complex molecules, including those with therapeutic applications. For instance, researchers have utilized 2-Ethoxyethyl 2-methylbenzene-1-sulfonate as a key intermediate in the synthesis of kinase inhibitors and other bioactive compounds.

The benzene ring in this compound provides a rigid aromatic framework that can be further functionalized to introduce additional substituents or to modify its electronic properties. This makes it an ideal substrate for Suzuki-Miyaura coupling reactions, where the sulfonate group can act as a directing group for palladium-catalyzed cross-coupling reactions. Recent advancements in palladium catalysis have enabled more efficient and selective transformations of such substrates, leading to the discovery of new materials and drug candidates.

In terms of physical properties, 2-Ethoxyethyl 2-methylbenzene-1-sulfonate is typically a white crystalline solid with a melting point around 90°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These solubility characteristics make it suitable for use in organic reaction conditions that require precise control over reactivity and selectivity.

From an environmental perspective, there is growing interest in understanding the fate and behavior of sulfonate esters like 2-Ethoxyethyl 2-methylbenzene-1-sulfonate in natural ecosystems. Recent studies have investigated their biodegradation pathways under aerobic and anaerobic conditions, revealing that these compounds can undergo microbial transformation through hydrolysis and oxidation mechanisms. Understanding these processes is crucial for assessing their potential impact on aquatic environments and for developing strategies to mitigate any adverse effects.

The synthesis of 2-Ethoxyethyl 2-methylbenzene-1-sulfonate typically involves multi-step procedures that begin with the preparation of the corresponding benzene sulfonic acid derivative followed by esterification with ethoxyethanol under acidic or basic conditions. Recent optimizations have focused on improving yields and reducing reaction times by employing more efficient catalysts or by utilizing microwave-assisted synthesis techniques.

In conclusion, 2-Ethoxyethyl 2-methylbenzene-1-sulfonate (CAS No: 2287275-41-4) is a valuable chemical entity with diverse applications across multiple disciplines. Its unique combination of functional groups, favorable physical properties, and compatibility with modern synthetic methodologies positions it as an important tool for advancing chemical research and industrial innovation.